5-Bromo-4-methoxy-2-methylpyridine 1-oxide

• IUPAC Name: 5-bromo-4-methoxy-2-methyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C7H8BrNO2/c1-5-3-7(11-2)6(8)4-9(5)10/h3-4H,1-2H3
• InChI Key: BFLWORSQXURLHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=[N+]1[O-])Br)OC
• Molecular Formula: C7H8BrNO2
• Molecular Weight: 218.05 g/mol

Description

5-Bromo-4-methoxy-2-methylpyridine 1-oxide is an important intermediate in organic synthesis. It has many applications, such as pharmaceutical intermediate, organic synthesis, organic solvent, production of dyes, pesticide, and spice. It is also a building block for the β-alanine moiety of an αvβ3 antagonist and for the synthesis of a potent and selective somatostatin sst 3 receptor antagonist.

Synthesis Analysis

This compound has been involved in the synthesis of biaryls through a one-pot tandem borylation/Suzuki-Miyaura cross-coupling reaction catalyzed by a palladacycle. It has also been demonstrated to function as the substrate in a general palladium-catalyzed coupling of aryl bromides/triflates and thiols. Furthermore, it can facilitate the synthesis of 5-arylamino-2-picolines via displacement of bromide by anthranilic acid and decarboxylation.

Molecular Structure Analysis

The molecular weight of this compound is 218.05. Its IUPAC name is this compound. The InChI code is 1S/C7H8BrNO2/c1-5-3-7 (11-2)6 (8)4-9 (5)10/h3-4H,1-2H3.

Chemical Reactions Analysis

This compound can act as the raw material to prepare 2:2’-dipyridyl and its derivatives. It may be involved in the synthesis of biaryls through a one-pot tandem borylation/Suzuki-Miyaura cross-coupling reaction catalyzed by a palladacycle. In addition, it has been demonstrated to function as the substrate in a general palladium-catalyzed coupling of aryl bromides/triflates and thiols.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a sealed container in a dry environment.

Scientific Research Applications

Chemical Synthesis and Reactions

5-Bromo-4-methoxy-2-methylpyridine 1-oxide serves as a pivotal compound in chemical synthesis and reactions. It is utilized in the synthesis of various organic compounds due to its reactivity and versatility. For instance, an efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a moiety of potent dopamine D2 and D3 and serotonin-3 receptors antagonist, was described using this compound as a starting material (Hirokawa, Horikawa, & Kato, 2000). The process involved several steps including reaction with methylamine and sodium methoxide, demonstrating the compound's utility in complex organic syntheses.

Crystal Structure Analysis

The compound has also been studied for its crystallographic properties. A study on the crystal structures of 5-bromo-2-methoxy-4-(p-tolyliminomethyl)phenol and related compounds highlighted the importance of such compounds in understanding molecular interactions and structural characteristics (Dong, Li, Meng, Zhou, & Ma, 2015). These analyses provide insights into the molecular configurations and can inform further chemical synthesis and material science research.

Mechanism of Action

While the specific mechanism of action for 5-Bromo-4-methoxy-2-methylpyridine 1-oxide is not mentioned in the search results, it is used as a starting material in the preparation of crown-ester-bipyridines and viologens through sodium or nickel reductive coupling, side chain oxidation, and esterification.

Safety and Hazards

The compound is classified under GHS07 and has a signal word of warning. Hazard statements include H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Future Directions

While specific future directions for 5-Bromo-4-methoxy-2-methylpyridine 1-oxide are not mentioned in the search results, its use as an intermediate in organic synthesis and its various applications in pharmaceuticals, dyes, pesticides, and spices suggest that it will continue to be an important compound in these fields.